Cas no 187535-79-1 (L-Alanine, N-butyl-)

L-Alanine, N-butyl- structure
L-Alanine, N-butyl- structure
Product Name:L-Alanine, N-butyl-
CAS No:187535-79-1
MF:C7H15NO2
MW:145.199502229691
CID:115043
PubChem ID:22822822
Update Time:2025-04-18

L-Alanine, N-butyl- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, N-butyl-
    • (2S)-2-(butylamino)propanoic acid
    • L-Alanine, N-butyl- (9CI)
    • SCHEMBL574347
    • DTXSID50628435
    • N-Butyl-L-alanine
    • 187535-79-1
    • AKOS006355640
    • Inchi: 1S/C7H15NO2/c1-3-4-5-8-6(2)7(9)10/h6,8H,3-5H2,1-2H3,(H,9,10)/t6-/m0/s1
    • InChI Key: DVVNPYAVFWSKAB-LURJTMIESA-N
    • SMILES: OC([C@H](C)NCCCC)=O

Computed Properties

  • Exact Mass: 145.11035
  • Monoisotopic Mass: 145.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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